Cas no 162498-46-6 (methyl 2-(4-chloro-6-methylpyrimidin-5-yl)acetate)

• Product Name: methyl 2-(4-chloro-6-methylpyrimidin-5-yl)acetate
• CAS No: 162498-46-6
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• MDL: MFCD30685250
• CID: 3805983
• PubChem ID: 10954591
• Update Time: 2025-05-24

methyl 2-(4-chloro-6-methylpyrimidin-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidineacetic acid, 4-chloro-6-methyl-, methyl ester
• methyl 2-(4-chloro-6-methylpyrimidin-5-yl)acetate
• 162498-46-6
• E88172
• MNCPYMORIFRRHT-UHFFFAOYSA-N
• methyl(4-chloro-6-methyl-5-pyrimidinyl)-acetate
• methyl (4-chloro-6-methylpyrimidin-5-yl)acetate
• SCHEMBL7509440

• MDL： MFCD30685250
• Inchi： 1S/C8H9ClN2O2/c1-5-6(3-7(12)13-2)8(9)11-4-10-5/h4H,3H2,1-2H3
• InChI Key： MNCPYMORIFRRHT-UHFFFAOYSA-N
• SMILES： C1=NC(C)=C(CC(OC)=O)C(Cl)=N1

Computed Properties

• Exact Mass: 200.0352552Da
• Monoisotopic Mass: 200.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on methyl 2-(4-chloro-6-methylpyrimidin-5-yl)acetate

Methyl 2-(4-Chloro-6-methylpyrimidin-5-yl)acetate (CAS No. 162498-46-6): An Overview

Methyl 2-(4-chloro-6-methylpyrimidin-5-yl)acetate (CAS No. 162498-46-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of methyl 2-(4-chloro-6-methylpyrimidin-5-yl)acetate.

Chemical Structure and Properties

Methyl 2-(4-chloro-6-methylpyrimidin-5-yl)acetate is a pyrimidine derivative with the molecular formula C₁₀H₁₁ClN₂O₂. The compound features a pyrimidine ring substituted with a chlorine atom at the 4-position and a methyl group at the 6-position. The acetate moiety is attached to the pyrimidine ring via a methylene bridge. This unique structure confers several important properties to the compound:

• Solubility: Methyl 2-(4-chloro-6-methylpyrimidin-5-yl)acetate exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol, making it suitable for various chemical reactions and biological assays.
• Stability: The compound is stable under standard laboratory conditions but should be stored away from strong acids and bases to prevent degradation.
• Reactivity: The presence of the ester group and the substituted pyrimidine ring makes methyl 2-(4-chloro-6-methylpyrimidin-5-yl)acetate highly reactive, allowing for a wide range of synthetic transformations.

Synthesis Methods

The synthesis of methyl 2-(4-chloro-6-methylpyrimidin-5-yl)acetate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-chloro-6-methylpyrimidine with methyl bromoacetate in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution, yielding the desired product in good yield.

An alternative approach involves the condensation of 4-chloro-6-methylpyrimidine with acetic acid followed by esterification with methanol. This method is particularly useful for large-scale production due to its simplicity and cost-effectiveness.

Potential Applications in Medicinal Chemistry

Methyl 2-(4-chloro-6-methylpyrimidin-5-yl)acetate has shown significant potential in medicinal chemistry due to its ability to modulate various biological targets. Recent studies have highlighted its role as a lead compound in the development of drugs targeting specific enzymes and receptors:

• Cancer Research: One area of active research involves the use of methyl 2-(4-chloro-6-methylpyrimidin-5-yl)acetate as a precursor for the synthesis of anticancer agents. Studies have demonstrated that derivatives of this compound exhibit potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy.
• Antiviral Agents: The unique structure of methyl 2-(4-chloro-6-methylpyrimidin-5-yl)acetate has also been explored for its antiviral properties. Research has shown that certain derivatives can inhibit viral replication by targeting key enzymes involved in viral replication cycles.
• Inflammatory Diseases: strong>: Another promising application lies in the treatment of inflammatory diseases. Compounds derived from < strong >methyl 2-(4-chloro-6-methylpyrimidin -5 - yl ) acetate strong > have been shown to exhibit anti-inflammatory effects by modulating cytokine production and reducing inflammation in animal models. li > ul > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > article > response >